Cas no 1421475-86-6 (7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide)

• Product Name: 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• CAS No: 1421475-86-6
• MF: C₁₆H₁₇N₃O₂S₂
• MW: 347.455080747604
• CID: 5759979
• PubChem ID: 71802277
• Update Time: 2025-07-17

7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6404-0576
• VU0547146-1
• 1421475-86-6
• CHEMBL3440179
• 7-methyl-N-(2-methylsulfanylphenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 7-methyl-N-(2-(methylthio)phenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide
• AKOS024553990
• 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide

• Inchi： 1S/C16H17N3O2S2/c1-10-7-17-16-19(15(10)21)8-11(9-23-16)14(20)18-12-5-3-4-6-13(12)22-2/h3-7,11H,8-9H2,1-2H3,(H,18,20)
• InChI Key： ALBJENUFBITEOI-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C)C(N2CC(C(NC2C=CC=CC=2SC)=O)C1)=O

Computed Properties

• Exact Mass: 347.07621914g/mol
• Monoisotopic Mass: 347.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide

Comprehensive Analysis of 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS No. 1421475-86-6)

The compound 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS No. 1421475-86-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex pyrimido[2,1-b][1,3]thiazine core, combined with a methylsulfanylphenyl substituent, offers versatile reactivity and potential applications in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its resemblance to other bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. This compound's carboxamide functionality and thioether group make it a promising candidate for structure-activity relationship (SAR) studies. Its CAS No. 1421475-86-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening programs.

From a synthetic perspective, the 7-methyl-N-[2-(methylsulfanyl)phenyl] derivative presents intriguing challenges for organic chemists. The 6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine scaffold requires precise ring-closing strategies and regioselective functionalization. Current literature highlights its potential as a privileged structure in fragment-based drug design, aligning with trends in AI-driven molecular optimization and computational chemistry.

Environmental and green chemistry considerations are also pivotal when discussing this compound. Its methylsulfanyl moiety raises questions about metabolic stability and bioisosteric replacement, topics frequently queried in search engines. Researchers are exploring sustainable synthesis routes to minimize waste and improve atom economy, addressing the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical industries.

In agrochemical applications, the pyrimido-thiazine core of CAS No. 1421475-86-6 has shown preliminary activity against plant pathogens. This aligns with global searches for next-generation crop protection agents that balance efficacy with ecotoxicological safety. The compound's hydrogen-bonding capacity and lipophilic balance make it a subject of interest in molecular docking studies targeting fungal enzymes.

Analytical characterization of this compound involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are critical for verifying the regiochemistry of the methylsulfanyl group and the conformational stability of the pyrimido[2,1-b][1,3]thiazine ring system. Such data is highly sought after in patent literature and preclinical research documentation.

Looking ahead, the 7-methyl-N-[2-(methylsulfanyl)phenyl]-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide represents a compelling case study in molecular diversity and intellectual property strategy. Its structural features are frequently compared to FDA-approved drugs with similar cores, driving queries about drug-likeness and lead optimization. As the pharmaceutical industry shifts toward personalized medicine, such compounds underscore the importance of scaffold hopping in discovery pipelines.